Cas no 13769-20-5 (Europium chloride)

Europium chloride (EuCl₃) is a rare earth compound widely used in research and industrial applications due to its unique luminescent and magnetic properties. It serves as a precursor in the synthesis of europium-doped phosphors, which are critical for display technologies, lighting, and optoelectronic devices. The compound exhibits high purity and stability, making it suitable for precise chemical and material science applications. Europium chloride is also employed in catalysis and as a dopant in glass and ceramic materials to enhance their optical characteristics. Its solubility in water and organic solvents allows for versatile processing in both aqueous and non-aqueous systems.
Europium chloride structure
Europium chloride structure
Product name:Europium chloride
CAS No:13769-20-5
MF:Cl2Eu
MW:222.870002746582
MDL:MFCD00049730
CID:191567
PubChem ID:24867050

Europium chloride Chemical and Physical Properties

Names and Identifiers

    • Einecs 237-386-7
    • Europous chloride
    • Nsc 281264
    • 13769-20-5, MFCD00049730
    • Europium dichloride
    • dichloroeuropium
    • UNII-GHS5TFJ9TN
    • Europium(II) chloride
    • NSC281264
    • Europium chloride (EuCl2)
    • DTXSID2065620
    • 13769-20-5
    • Q4498206
    • Europium(II) chloride, 99.99% trace metals basis
    • europiumchloride(eucl2)
    • Europium(II) dichloride
    • EUROPIUM (II) CHLORIDE, 99.9%
    • EUROPIUM(II) CHLORIDE, 99.99+%
    • DTXCID0034439
    • Europium chloride
    • MDL: MFCD00049730
    • Inchi: InChI=1S/2ClH.Eu/h2*1H;/q;;+2/p-2
    • InChI Key: BMANZYKPCBPZFG-UHFFFAOYSA-L
    • SMILES: Cl[Eu]Cl

Computed Properties

  • Exact Mass: 220.8578
  • Monoisotopic Mass: 222.85894g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 2.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: White amorphous powder or red orthorhombic crystals.
  • Density: 4.900
  • Melting Point: 731°C
  • Stability/Shelf Life: Stable. Very hygroscopic. Incompatible with strong oxidizing agents.
  • PSA: 0
  • Solubility: Not determined

Europium chloride Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: 22-24/25

Europium chloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1243662-1g
Europium chloride (EuCl2)
13769-20-5 99%
1g
$280 2022-11-02
SHENG KE LU SI SHENG WU JI SHU
sc-228102A-5 g
Europium(II) chloride,
13769-20-5 ≥99%
5g
¥5,212.00 2023-07-10
Cooke Chemical
S803078-5g
Europium(II) chloride
13769-20-5 99.99%tracemetalsbasis
5g
RMB 5039.66 2025-02-21
SHENG KE LU SI SHENG WU JI SHU
sc-228102-1 g
Europium(II) chloride,
13769-20-5 ≥99%
1g
¥1,504.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-228102-1g
Europium(II) chloride, (Out of Stock: Availability 10/9/23)
13769-20-5 ≥99%
1g
¥1504.00 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA03184-5g
Europium(II) chloride
13769-20-5 99.99% trace metals basis
5g
¥8818.0 2024-07-19
TRC
E257645-100mg
Europium(II) Chloride
13769-20-5
100mg
$115.00 2023-05-18
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
431850-1G
Europium chloride
13769-20-5
1g
¥3003.22 2023-12-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA03184-1g
Europium(II) chloride
13769-20-5 99.99% trace metals basis
1g
¥3548.0 2024-07-19
TRC
E257645-50mg
Europium(II) Chloride
13769-20-5
50mg
$75.00 2023-05-18

Europium chloride Related Literature

Additional information on Europium chloride

Europium Chloride: A Comprehensive Overview

Europium chloride (CAS No. 13769-20-5) is a rare earth compound that has garnered significant attention in various scientific and industrial applications. This compound, composed of europium (Eu) and chlorine (Cl), exhibits unique chemical and physical properties that make it invaluable in fields such as electronics, optics, and materials science. Recent advancements in the synthesis and application of europium chloride have further highlighted its potential in cutting-edge technologies.

The chemical formula for europium chloride is EuCl₃, indicating the presence of three chlorine atoms bonded to a single europium atom. This compound is typically found in a solid state under standard conditions, with a melting point of approximately 1,087°C. Its solubility in water is moderate, making it suitable for various aqueous-based applications. The crystal structure of europium chloride is cubic, which contributes to its stability and reactivity in different chemical environments.

One of the most notable properties of europium chloride is its luminescent behavior. When subjected to UV light or electrical stimulation, it emits a characteristic red glow due to the electronic transitions within the europium ion. This property has been exploited in the development of advanced lighting systems, including light-emitting diodes (LEDs) and fluorescent lamps. Recent studies have demonstrated that by doping europium chloride into semiconductor materials, the efficiency and longevity of these devices can be significantly enhanced.

In addition to its optical applications, europium chloride has found extensive use in the field of catalysis. Researchers have discovered that when used as a catalyst support or promoter, it can accelerate various chemical reactions, particularly those involving hydrocarbons. For instance, in petrochemical refining processes, europium chloride has been shown to improve the selectivity and yield of desired products. These findings underscore its potential as a cost-effective solution in industrial catalysis.

The synthesis of europium chloride involves several methods, including direct reaction of europium metal with chlorine gas under high temperatures or through the reaction of europium oxide with hydrochloric acid. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes, such as solvent-free reactions or the use of microwave-assisted techniques. These methods not only reduce energy consumption but also minimize waste generation, aligning with global sustainability goals.

Another emerging application of europium chloride is in biomedical imaging and diagnostics. Due to its biocompatibility and unique luminescent properties, it has been utilized as a contrast agent in magnetic resonance imaging (MRI) and fluorescence-based assays. Studies have shown that nanoparticles synthesized from europium chloride can target specific biomolecules with high precision, offering new possibilities for early disease detection and treatment monitoring.

Despite its numerous advantages, the handling and storage of europium chloride require careful consideration. While it is not classified as a hazardous material under normal conditions, prolonged exposure to moisture or heat can lead to degradation or formation of potentially harmful byproducts. Proper safety protocols must be followed during its synthesis, handling, and disposal to ensure environmental safety and compliance with regulatory standards.

In conclusion, europium chloride (CAS No. 13769-20-5) stands as a versatile compound with wide-ranging applications across multiple disciplines. From enhancing electronic devices to advancing medical diagnostics, its contributions are both significant and ever-growing. As research continues to uncover new facets of this compound's potential, it is poised to play an even more critical role in shaping future technologies.

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